Cas no 193888-04-9 (ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate)

• Product Name: ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate
• CAS No: 193888-04-9
• MF: C₁₉H₂₀N₂O₅
• MW: 356.372505187988
• CID: 5473555
• Update Time: 2025-05-19

ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate
• ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate

• Inchi： 1S/C19H20N2O5/c1-4-25-19(23)16-14(11-5-7-12(24-3)8-6-11)15-13(26-17(16)20)9-10(2)21-18(15)22/h5-9,14H,4,20H2,1-3H3,(H,21,22)
• InChI Key： ACGOEFANBNJOBX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC2OC(N)=C(C(OCC)=O)C(C3=CC=C(OC)C=C3)C1=2

Additional information on ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate

Ethyl 2-Amino-4-(4-Methoxyphenyl)-7-Methyl-5-Oxo-4H,5H,6H-Pyrano[3,2-C]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate is a complex organic compound with the CAS number 193888-04-9. This compound belongs to the class of pyrano-pyridines, which are known for their unique structural features and potential applications in various fields such as pharmacology and materials science. The molecule combines a pyrano[3,2-c]pyridine core with substituents that include an amino group, a methoxyphenyl group, and a methyl group, making it a highly functionalized structure.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to streamline the production process of similar compounds, reducing costs and improving scalability. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of pyrano-pyridine derivatives by enhancing reaction rates and selectivity.

One of the most intriguing aspects of ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate is its potential as a precursor for bioactive molecules. The presence of the amino group and methoxyphenyl substituent suggests that this compound may exhibit interesting pharmacological properties. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

Moreover, the methyl group at position 7 and the oxo group at position 5 contribute to the compound's structural rigidity and electronic properties. This rigidity is crucial for stabilizing certain conformations that may be essential for biological activity. Researchers have also explored the influence of substituents on the photophysical properties of pyrano-pyridines. For example, studies have shown that electron-donating groups like methoxy can enhance fluorescence intensity by modulating excited-state dynamics.

In terms of applications beyond pharmacology, this compound has shown promise in materials science due to its ability to form stable coordination complexes with metal ions. Such complexes are valuable in catalysis and sensor technology. Recent breakthroughs in metalloorganic chemistry have further expanded the potential uses of pyrano-pyridine derivatives in these areas.

Looking ahead, ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate serves as a valuable starting material for further chemical modifications. By strategically altering substituents or introducing new functional groups through advanced coupling reactions or cross-coupling techniques (e.g., Suzuki-Miyaura), researchers can explore an array of novel compounds with enhanced properties.

In conclusion, ethyl 2-amino-4-(4-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.